N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H24N4O4S/c1-28-15-5-7-16(8-6-15)29(26,27)24-11-9-14(10-12-24)20(25)23-19-17-3-2-4-18(17)21-13-22-19/h5-8,13-14H,2-4,9-12H2,1H3,(H,21,22,23,25)
• InChI Key: QHTRGZUKMBCCAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NC=NC4=C3CCC4
• Molecular Formula: C20H24N4O4S
• Molecular Weight: 416.5 g/mol

Description

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H24N4O4S and its molecular weight is 416.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthetic Pathways

Researchers have developed synthetic pathways for creating complex molecules that include pyrimidine derivatives, indicating a broad interest in this chemical space for pharmaceutical applications. For instance, the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, showcasing anti-inflammatory and analgesic activities, highlights the utility of such scaffolds in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Anti-angiogenic Properties

Compounds similar in structure have been explored for their potential in cancer therapy. Specifically, derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have shown significant anti-angiogenic and DNA cleavage activities, suggesting their applicability as anticancer agents by inhibiting blood vessel formation and directly interacting with DNA (Kambappa et al., 2017).

Antimicrobial Applications

Antimicrobial Agents

The synthesis of novel pyridopyrimidinone derivatives has demonstrated efficacy as antimicrobial agents. This indicates the potential use of structurally similar compounds in combating microbial infections, showcasing the broad utility of these chemical frameworks in developing new antibiotics (Krishnamurthy et al., 2011).

Pharmacokinetic Modulation

Pharmacokinetic Profiling

The development of physiologically based pharmacokinetic modeling for compounds like UK-369,003, a PDE5 inhibitor, highlights the importance of understanding the pharmacokinetics of similar compounds. Such studies help in predicting the behavior of drugs within the body, optimizing dosage forms, and enhancing therapeutic efficacy (Watson, Davis, & Jones, 2011).